Cas no 65223-78-1 (CYTIDINE, 5-ETHYNYL-)

CYTIDINE, 5-ETHYNYL- structure
CYTIDINE, 5-ETHYNYL- structure
Product Name:CYTIDINE, 5-ETHYNYL-
CAS No:65223-78-1
MF:C11H13N3O5
MW:267.238022565842
CID:3419685
PubChem ID:18397420
Update Time:2025-04-21

CYTIDINE, 5-ETHYNYL- Chemical and Physical Properties

Names and Identifiers

    • CYTIDINE, 5-ETHYNYL-
    • 5-Ethynyl cytidine
    • 4-Amino-1-((2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-5-ethynylpyrimidin-2(1H)-one
    • 4-amino-1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-ethynylpyrimidin-2-one
    • SCHEMBL4953391
    • NE162957
    • 5-EC
    • 5-ethynylcytidine
    • CHEBI:228294
    • 5-ethynyl-cytidine
    • 65223-78-1
    • Inchi: 1S/C11H13N3O5/c1-2-5-3-14(11(18)13-9(5)12)10-8(17)7(16)6(4-15)19-10/h1,3,6-8,10,15-17H,4H2,(H2,12,13,18)/t6-,7-,8-,10-/m1/s1
    • InChI Key: NCZFDEBKMUJQQO-FDDDBJFASA-N
    • SMILES: OC[C@H]1O[C@@H](N2C=C(C#C)C(N)=NC2=O)[C@H](O)[C@@H]1O

Computed Properties

  • Exact Mass: 267.08552052Da
  • Monoisotopic Mass: 267.08552052Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 506
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.1
  • Topological Polar Surface Area: 129Ų

CYTIDINE, 5-ETHYNYL- Suppliers

NewCan Biotech Limited
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(CAS:65223-78-1)5-Ethynylcytidine
Order Number:NC13474
Stock Status:
Quantity:10g
Purity:97%
Pricing Information Last Updated:Friday, 18 July 2025 16:03
Price ($):Price inquiry
Email:sales@newcanbio.com

CYTIDINE, 5-ETHYNYL- Related Literature

Recommended suppliers
NewCan Biotech Limited
(CAS:65223-78-1)5-Ethynylcytidine
NC13474
Purity:97%
Quantity:10g
Price ($):Inquiry
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